![molecular formula C11H13BCl2O2 B8499911 2-(3,5-Dichlorophenyl)-5,5-dimethyl-[1,3,2]dioxaborinane](/img/structure/B8499911.png)
2-(3,5-Dichlorophenyl)-5,5-dimethyl-[1,3,2]dioxaborinane
Cat. No. B8499911
M. Wt: 258.9 g/mol
InChI Key: OMLFWHVNICVIRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07037905B2
Procedure details
The title compound (80%, crystals) was prepared from 3,5-dichlorophenylboronic acid and neopentylglycol.
Name
Yield
80%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([B:9]([OH:11])[OH:10])[CH:5]=[C:6]([Cl:8])[CH:7]=1.[CH3:12][C:13]([CH2:17]O)([CH2:15]O)[CH3:14]>>[Cl:8][C:6]1[CH:5]=[C:4]([B:9]2[O:10][CH2:14][C:13]([CH3:17])([CH3:15])[CH2:12][O:11]2)[CH:3]=[C:2]([Cl:1])[CH:7]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1C=C(C=C(C1)Cl)B(O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC(C)(CO)CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC=1C=C(C=C(C1)Cl)B1OCC(CO1)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 80% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
